Cas no 80689-19-6 (7-methyl-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 7-methyl-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 80689-19-6
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD09749254
• CID: 707763
• PubChem ID: 12770881
• Update Time: 2025-10-05

7-methyl-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,7-methyl-
• 2(3H)-Benzothiazolone,7-methyl-(9CI)
• 7-Methylbenzo[d]thiazol-2(3H)-one
• 80689-19-6
• 7-METHYL-3H-1,3-BENZOTHIAZOL-2-ONE
• AKOS006327514
• Z1198222422
• SCHEMBL11343083
• 7-methyl-2,3-dihydro-1,3-benzothiazol-2-one
• EN300-249587
• XH1545
• G68854
• DB-280600
• 2(3H)-Benzothiazolone, 7-methyl-

• MDL： MFCD09749254
• Inchi： 1S/C8H7NOS/c1-5-3-2-4-6-7(5)11-8(10)9-6/h2-4H,1H3,(H,9,10)
• InChI Key： CPCWRGPJUDZREC-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų